Cas no 2137082-20-1 (3,5-dimethyl-1-{(1s,3s)-3-methoxycyclobutylmethyl}-1H-pyrazol-4-amine)

• Product Name: 3,5-dimethyl-1-{(1s,3s)-3-methoxycyclobutylmethyl}-1H-pyrazol-4-amine
• CAS No: 2137082-20-1
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 5961474
• PubChem ID: 165471771
• Update Time: 2025-05-19

3,5-dimethyl-1-{(1s,3s)-3-methoxycyclobutylmethyl}-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1-{(1s,3s)-3-methoxycyclobutylmethyl}-1H-pyrazol-4-amine
• EN300-1110699
• 1-[(3-methoxycyclobutyl)methyl]-3,5-dimethyl-1H-pyrazol-4-amine
• EN300-1111422
• 3,5-dimethyl-1-{[(1s,3s)-3-methoxycyclobutyl]methyl}-1H-pyrazol-4-amine
• 2137082-20-1
• 2137795-35-6

• Inchi： 1S/C11H19N3O/c1-7-11(12)8(2)14(13-7)6-9-4-10(5-9)15-3/h9-10H,4-6,12H2,1-3H3
• InChI Key： OJFFGCBFMWZSMO-UHFFFAOYSA-N
• SMILES： O(C)C1CC(CN2C(C)=C(C(C)=N2)N)C1

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.1Ų

Additional information on 3,5-dimethyl-1-{(1s,3s)-3-methoxycyclobutylmethyl}-1H-pyrazol-4-amine

Comprehensive Overview of 3,5-dimethyl-1-{(1s,3s)-3-methoxycyclobutylmethyl}-1H-pyrazol-4-amine (CAS No. 2137082-20-1)

The compound 3,5-dimethyl-1-{(1s,3s)-3-methoxycyclobutylmethyl}-1H-pyrazol-4-amine (CAS No. 2137082-20-1) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its distinctive pyrazole core and methoxycyclobutylmethyl substituent, this compound exhibits promising potential in various applications, including drug discovery and material science. Researchers are particularly interested in its amine functionality, which often serves as a key pharmacophore in bioactive molecules.

In recent years, the demand for novel heterocyclic compounds like 3,5-dimethyl-1-{(1s,3s)-3-methoxycyclobutylmethyl}-1H-pyrazol-4-amine has surged due to their versatility in medicinal chemistry. The compound's stereochemistry (notably the (1s,3s) configuration) plays a critical role in its binding affinity to biological targets, making it a subject of interest for structure-activity relationship (SAR) studies. Its methyl and methoxy groups further enhance its lipophilicity, a property highly sought after in drug design.

One of the most frequently asked questions in scientific forums is: "What are the synthetic routes for 3,5-dimethyl-1-{(1s,3s)-3-methoxycyclobutylmethyl}-1H-pyrazol-4-amine?" The synthesis typically involves multi-step organic reactions, including cyclization and functional group transformations. Researchers often employ Pd-catalyzed cross-coupling or reductive amination techniques to achieve high yields. The compound's CAS No. 2137082-20-1 is a crucial identifier for sourcing high-purity samples from reputable suppliers.

The pyrazole-4-amine scaffold is a hotspot in contemporary research, particularly in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Given the rising interest in precision medicine, this compound's ability to interact selectively with biological targets aligns well with current trends. Additionally, its metabolic stability and oral bioavailability are often highlighted in preclinical studies, addressing another common query: "Is 3,5-dimethyl-1-{(1s,3s)-3-methoxycyclobutylmethyl}-1H-pyrazol-4-amine suitable for in vivo applications?"

From an industrial perspective, the compound's scalability and cost-effectiveness are critical factors. Manufacturers are increasingly optimizing synthetic protocols to meet the growing demand for high-value intermediates like 3,5-dimethyl-1-{(1s,3s)-3-methoxycyclobutylmethyl}-1H-pyrazol-4-amine. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to ensure quality control, a topic frequently searched by quality assurance professionals.

Environmental and regulatory considerations are also paramount. While the compound is not classified as hazardous, its eco-toxicity profile is under continuous evaluation. Researchers are exploring green chemistry approaches to minimize waste during synthesis, aligning with the global push for sustainable chemical production. This aspect resonates with the increasing public interest in environmentally friendly pharmaceuticals.

In summary, 3,5-dimethyl-1-{(1s,3s)-3-methoxycyclobutylmethyl}-1H-pyrazol-4-amine (CAS No. 2137082-20-1) represents a compelling case study in modern chemical research. Its unique structure, combined with its potential applications in drug discovery and material science, positions it as a molecule of significant interest. As the scientific community continues to unravel its properties, this compound is likely to remain a focal point in both academic and industrial settings.